Cas no 151827-82-6 (Methyl N-Methoxy-2-methylphenylcarbamate)

• Product Name: Methyl N-Methoxy-2-methylphenylcarbamate
• CAS No: 151827-82-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5520055
• Update Time: 2025-05-23

Methyl N-Methoxy-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-Methoxy-2-methylphenylcarbamate
• PyraclostrobinImpurity4

• Inchi： 1S/C10H13NO3/c1-8-6-4-5-7-9(8)11(14-3)10(12)13-2/h4-7H,1-3H3
• InChI Key： WATGRBLNQPCORS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)N(OC)C1=CC=CC=C1C

Experimental Properties

• Solubility: Dichloromethane

Methyl N-Methoxy-2-methylphenylcarbamate Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Methyl N-Methoxy-2-methylphenylcarbamate

Methyl N-Methoxy-2-methylphenylcarbamate: A Comprehensive Overview

Methyl N-Methoxy-2-methylphenylcarbamate, also known by its CAS number 151827-82-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key features of the molecule, with "Methyl" indicating the presence of a methyl group, "N-Methoxy" signifying the methoxy substitution on the nitrogen atom, and "2-methylphenyl" pointing to the methyl substitution on the phenyl ring.

The structure of Methyl N-Methoxy-2-methylphenylcarbamate is characterized by a carbamate functional group (-O-CO-O-) attached to a methyl group and a substituted phenyl ring. The phenyl ring carries a methyl substituent at the 2-position, which influences the compound's electronic properties and reactivity. This substitution pattern is crucial for understanding its chemical behavior and potential uses.

Recent studies have explored the synthesis and characterization of Methyl N-Methoxy-2-methylphenylcarbamate, shedding light on its stability and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm its structure and analyze its bonding interactions. These findings underscore the importance of this compound as a building block in organic synthesis.

In terms of applications, Methyl N-Methoxy-2-methylphenylcarbamate has shown promise in the development of novel materials with tailored properties. Its ability to form stable bonds makes it a valuable component in polymer chemistry, where it can be used to create high-performance polymers with enhanced mechanical and thermal stability.

Furthermore, this compound has been investigated for its potential in pharmaceutical applications. Studies have demonstrated that Methyl N-Methoxy-2-methylphenylcarbamate can serve as an intermediate in the synthesis of bioactive molecules, contributing to drug discovery efforts. Its role in medicinal chemistry highlights its versatility and significance in modern research.

The synthesis of Methyl N-Methoxy-2-methylphenylcarbamate involves a multi-step process that typically begins with the preparation of intermediates such as 2-methylphenol or related compounds. Advanced synthetic methodologies, including nucleophilic substitution and condensation reactions, are employed to achieve high yields and purity levels.

Environmental considerations have also been addressed in recent research on this compound. Scientists have evaluated its biodegradability and environmental impact, ensuring that its production and use align with sustainable practices. These studies emphasize the importance of responsible chemical management in modern industries.

In conclusion, Methyl N-Methoxy-2-methylphenylcarbamate (CAS No: 151827-82-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing chemical innovation while adhering to environmental sustainability principles.